4-{[(4-Chlorobenzoyl)oxy]imino}-6,7-dihydro-1-benzofuran

• IUPAC Name: [(Z)-6,7-dihydro-5H-1-benzofuran-4-ylideneamino] 4-chlorobenzoate
• InChI: InChI=1S/C15H12ClNO3/c16-11-6-4-10(5-7-11)15(18)20-17-13-2-1-3-14-12(13)8-9-19-14/h4-9H,1-3H2/b17-13-
• InChI Key: AEJXAJVIZYDPLO-LGMDPLHJSA-N
• Canonical SMILES: C1CC2=C(C=CO2)C(=NOC(=O)C3=CC=C(C=C3)Cl)C1
• Isomeric SMILES: C1CC2=C(C=CO2)/C(=N\OC(=O)C3=CC=C(C=C3)Cl)/C1
• Molecular Formula: C15H12ClNO3
• Molecular Weight: 289.71 g/mol

Description

4-{[(4-Chlorobenzoyl)oxy]imino}-6,7-dihydro-1-benzofuran, also known as 4-chlorobenzoyloxyimino-6,7-dihydrobenzofuran or CBDI-BF, is an aromatic heterocyclic compound. It is a derivative of benzofuran, and is a member of the benzofuran family of compounds. CBDI-BF has a variety of applications in scientific research, including synthesis, biochemical and physiological studies, and drug development.

Scientific Research Applications

Antitubercular Agents

Benzofuran derivatives have demonstrated significant pharmacological properties, including antitubercular activity. A study by Abdullah et al. (2021) synthesized and evaluated a series of 3-chlorobenzofuran congeners for their inhibitory potency against multidrug-resistant Mycobacterium tuberculosis strains. Compounds within this series exhibited notable antitubercular activity, suggesting the potential of benzofuran derivatives as leads for developing new antitubercular agents (Abdullah et al., 2021).

Antioxidant Properties

Benzofuran compounds, including derivatives of 4-{[(4-Chlorobenzoyl)oxy]imino}-6,7-dihydro-1-benzofuran, have been explored for their antioxidant properties. Hidalgo et al. (2018) investigated the trapping ability of phenolic compounds, including benzofuran derivatives, for lipid oxidation products, revealing the potential of these compounds in food preservation and health applications due to their antioxidant activities (Hidalgo et al., 2018).

Antimicrobial and Antioxidant Activities

Benzofuranyl esters have been synthesized and evaluated for their antimicrobial and antioxidant activities. A study by Kumar et al. (2015) highlighted the potential of these compounds in medical and pharmaceutical applications due to their bioactive properties (Kumar et al., 2015).

Bioactivity and Synthesis

Benzofuran derivatives are known for their strong biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects. Miao et al. (2019) reviewed the natural sources, bioactivity, drug prospects, and synthesis methods of benzofuran compounds, emphasizing their importance as potential natural drug lead compounds (Miao et al., 2019).

Synthesis and Biological Evaluation

The synthesis and biological evaluation of benzofuran derivatives, including 4-{[(4-Chlorobenzoyl)oxy]imino}-6,7-dihydro-1-benzofuran, have been a subject of research, aiming to explore their potential as therapeutic agents. Studies like those by Mays Neamah M and Ibtissam K Jassim (2022) have contributed to the development of new compounds with potential antibacterial effects, broadening the scope of applications for benzofuran derivatives (Mays Neamah M & Ibtissam K Jassim, 2022).